Cas no 2138172-66-2 (1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid
• CAS No: 2138172-66-2
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6547011
• PubChem ID: 165748688
• Update Time: 2025-07-15

1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid
• EN300-737040
• 2138172-66-2
• 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H23NO4/c1-15(5-6-15)14(19)16-7-4-10(13(17)18)9-11(16)12-3-2-8-20-12/h10-12H,2-9H2,1H3,(H,17,18)
• InChI Key： VJCQOGKSHRCMDI-UHFFFAOYSA-N
• SMILES： O1CCCC1C1CC(C(=O)O)CCN1C(C1(C)CC1)=O

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid

Introduction to 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid (CAS No. 2138172-66-2)

1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid (CAS No. 2138172-66-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid is composed of a piperidine ring substituted with a 1-methylcyclopropanecarbonyl group and an oxolan-2-yl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclopropane moiety, in particular, is known for its rigidity and ability to influence conformational stability, which can be crucial for receptor binding and activity modulation.

The synthesis of 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid has been explored through various synthetic routes. One common approach involves the coupling of a piperidine derivative with a 1-methylcyclopropanecarbonyl chloride followed by the introduction of the oxolan-2-yl group via an appropriate nucleophilic substitution reaction. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, making the compound more accessible for further research and development.

In terms of biological activity, 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid has shown promising results in several preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have suggested that it may have neuroprotective effects, potentially making it a candidate for the treatment of neurodegenerative disorders like Alzheimer's disease.

The mechanism of action of 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses. For instance, it may inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another potential mechanism is its interaction with G protein-coupled receptors (GPCRs), which are known to play a role in various physiological processes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid. Early phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic potential, 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid has also been studied for its use as a tool compound in academic research. Its unique structure makes it an excellent candidate for probing specific biological pathways and understanding the underlying mechanisms of various diseases. This versatility has led to its adoption in multiple research laboratories around the world.

In conclusion, 1-(1-Methylcyclopropanecarbonyl)-2-(oxolan-2-yl)piperidine-4-carboxylic acid (CAS No. 2138172-66-2) is a promising compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting area of focus for future studies. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its importance in the field.